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Compound of Interest

Compound Name: 2-Butylfuran

Cat. No.: B1215726

B naHHOM pykoBOoACTBE NpeAcTaBfeH 06bEeKTUBHbI CPAaBHUTENbHbIN aHaNn3 ABYX LUMPOKO
MCNoNb3yeMbIX METOAOB NPO6GONOArOTOBKM AN OnpefeneHus pypaHa B pa3MyHbIX Martpuuax:
TBEPAOKa3HOM MUKPOSKCTPaKumm 13 ra3oBoi dpasbl (HS-SPME) 1 ctatuyeckor ra3oBoi dasbl
(Static Headspace). ®ypaH, noTeHLMa/lbHO KaHLEeporeHHoe coeanHeHne, obpasytoweecs npu
TepMMYEecKoi 06paboTKe NULEBbLIX MPOAYKTOB, TPEOYET TOUHbIX M YYBCTBUTE/bHbIX METOA0B
KO/IMYeCTBEHHOro onpegeneHns. Hactosuee pykoBOACTBO NpefHasHavyeHo Ans
nccnegosatenen, y4eHblX 1 cneumasiMctoB B 061acTu pa3paboTkm JiekapCTBEHHbIX CPeACTB,
npefocTaBniaa UM faHHble /15 Bbibopa Hanbonee nogxoAsLwero metoga Ans ux
aHa/IMTUYeCKNX 3aau.

NMpuHUMNbLI MeToa0B

Cratnyeckas rasoBasi pasa (Static Headspace, HS) — 3T0 paBHOBECHbIN MeTof, NPY KOTOPOM
ob6paseL, NomeLLaeTcs B repMEeTUYHbIV BUasT U HarpeBaeTcs A0 onpeaenieHHon TemnepaTypbl B
TeyeHune 3a[aHHOro BpeEMEHU AN [OCTMKEHMS PaBHOBECUSI MexXAy TETYYMMU aHa/MTaMn B
ob6pasue v B ra3oBoii dpase Hag HUM.[1] 3aTem anmkBOTa ra3oBoi hasbl BBOAUTCS B ra30Bbii
xpomartorpad (MX) 4nsa aHanmsa. ITOT METOZ NPOCT 1 XOPOLUO aBTOMaTU3NpPyeTCS.

TBepaohasHas MMKPO3KCTPaKumsa 3 ra3oBoi hasbl (HS-SPME) Takke aBnsetcs
paBHOBECHbIM METOAO0M, HO C AOMO/THUTE/IbHLIM 3TanoM KOHUEHTPMpoBaHUsA.[2] B razoByto
(hasy Haz 06pasL/OM BBOAMTCA BOMIOKHO, NMOKPbITOE COp6eHTOM (Hanpumep,
NnoNnAMMETUNCNNOKCaHOM/KapbOKCIHOM), KOTOpOoe aZcopbupyeT netyune coeanHeHuns.[3][4]
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Mocne ycTaHOBNEHNSA paBHOBECUSA BOSTOKHO U3B/IEKAETCA N BBOAUTCA B MHXeKTOp X, rae
aHaINTbl TEPMUYECKM AeCopOMpyOTCA 1 NEPEHOCATCS B KOMIOHKY. DTOT METOZ, NO3BONSET
3HauYNTENbHO MNOBbLICUTL YYBCTBUTENBHOCTbL aHanu3a.[2][5]

CpaBHeHUe Npon3BoAUTE/IbHOCTU:
KONInYyecTBeHHbIe AaHHble

B Tabnvue Huxe npuBeAeHbl CpaBHUTE bHbIE AaHHble MO NPOU3BOAUTE/IbLHOCTU METOA0B HS-
SPME wn ctatnyeckoi razoBoi pasbl 41 aHanu3a ypaHa, cobpaHHble U3 pas/InyHbIX
nccneaoBaHuii.
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CraTtnyeckasn
MapameTp HS-SPME rasoBas pasa NcTOUYHUKN
(Static HS)
Mpepen obHapyxeHns  0.001 - 0.12 Hr/r 5-20 pa3s Bbllle, Yem y
[31[41[61[71[8]
(LOD) (3aBucuT oT MaTpuybl)  HS-SPME
Mpegen
PeA 0.003 - 3.571 Hr/r
KOMIMYECTBEHHOIO ~2.0 - 5.0 Hr/r [B1I4161[71[9]
(3aBMCUT OT MaTpulbl)
onpegeneHns (LOQ)
JlnHeiHocTh (R2) >0.99 >0.99 [9][10]
< 10% (BHYTpU- "
TouHocTb (RSD%) 9-12% [314][6][8]
MeXAHeBHas)
[JaHHble orpaHunyeHsl,
lNonHoTa n3sneyeHns
77-117% HO MeTO/ cuMTaeTca [B1[91[11]
(Recovery, %)
HaJeXHbIM
YmepeHHas,
Bbicokas, 3a cyeTt orpaHuyeHa
UyBCTBUTE/BHOCTb KOHLLEHTpMpOBaHns paBHOBECHOIA [51I81[12]
Ha BOJIOKHE KOHUeHTpauueli B
rasoBoit pase
Bonee gnvrtensHoe
CokpalleHHoe Bpems
Bpems
Bpems aHanunsa aKcTpakumm (15-40 [5][13]

MUH)

ypaBHOBeLUMBaHNA (OT
30 MuH)

BbiBoa: HS-SPME gemMoHCTpupyeT 3HauynTe/IbHO 60/1ee BbICOKY YyBCTBUTENBHOCTL (6onee

Hu13kme LOD 1 LOQ) 1 conocTaBMMyH WUv Ay4Lly TOYHOCTb NO CPaBHEHMNIO CO CTAaTUYECKOM

rasoBoii 0a3oii.[8] XoTs 06a meToga obecneunsaroT XOpPOoLly SIMHENHOCTb, CNOCOOHOCTbL HS-

SPME KOHLEHTPUPOBAaTb aHa/IUTbI lenaeT ero NpeanoyTUTeNbHbIM A1 aHanns3a criefoBbIX

konuyects doypaHa.[2][9]

3KCI'IepI/IM6HTaJ1beIe NMPOTOKO/J1bl
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Huxe npuBeeHbl 0606LLEHHbIE MPOTOKO/bI NS aHa/M3a goypaHa ¢ UCrnosib30BaHnemM 060Ux
mMeToz0B. OnTMasibHbIe YC/I0BMS MOTYT BapbMpPOBaTLCSA B 3aBUCMOCTM OT MaTpuLbl o6pasua
1 UCMO/Tb3YEMOT0 060pPY/A0BaHUS.

[laHHbI NPOTOKO/T OCHOBAH Ha METOAO0/0rMMK, YacTo ucnonb3yemoin FDA.[13]

e [NogrotoBka obpasua: B3secbre 1-5 r roMmoreHn3npoBaHHOro obpasua B Bnasn 415 rasoBoi
dasbl (Hanpumep, 20 mn).[14] Ansa Xuakux 06pa3yosB 0T6epuTe COOTBETCTBYHOLLNIA 0OBEM.

o Jlo6aBneHune conu: flobasbre 5-10 M HacbiweHHoro pacteopa NaCl gsis ysennyeHus
WOHHOW CU/bl U BblCANIMBAHWA NETYUYNX COeAUHEHNIA B ra3oByto dhasy.[15]

e BHyTpeHHUI cTaHgapT: JobaBbTe AeliTepupoBaHHbIv doypaH (d4-goypaH) B kavyecTse
BHYTPEHHEro cTaHgapTa 415 TOYHOIO KO/IMYECTBEHHOIO onpeaeneHus.

e YpaBHOBelLUMBaHME: FEPMETMYHO 3aKpoiiTe BUaN N NOMECTUTE B TepMOCTaT aBTocamnsiepa.
Harpesaiite npu 60-90°C B TeueHne 30-150 MUHYT A8 4OCTUXEHUST paBHoBecus.[1][13]

e BBog npo6bl: Nocne ypaBHOBELLUMBAHNA aBTOMaTUYECKM OTOMpPaeTCS onpefeneHHbli 06bem
(Hanpumep, 1 mn) razoBoii dhasbl 1 BBOAUTCA B 'X-MC.

e Ycnosusa 'X-MC:
o KosnoHka: Yacto ncnonb3yrTcs KosioHku tuna HP-5MS nniv aHanornyHele.[7]
o la3-HocuTesnb: 'enuii ¢ NOCTOSIHHLIM NOTOKOM (~1 MA/MUH).[16]

o TemneparypHasa nporpamma: HavyanoHasa temnepatypa 35°C (Bblaepxka 4-5 MyH), 3aTemM
nogbem Ao 80-250°C ¢ onpeaeneHHon CKOPOCTbH.[16]

o [etektnpoBaHune (MC): Pexum ckaHMpoBaHUs MOHOB (Scan) v cenekTmBHoOro
MOHUTOPWHra MoHOB (SIM) Ansa NoBbIWEHWST YyBCTBUTEBLHOCTN (M/z 68 aAna dpypaHa un 72
ons d4-cpypana).[15]

e [logrotoBka o6pasua: AHaSIOrMYHO CTaTUYecKom ra3oBoii hase, nomectute 1-5 r obpasua B
BMaU1, fobaBbTe HacblWweHHbIn pacTtBop NaCl n BHyTpeHHWUn ctaHgapT (d4-chypaH).[14]
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e YpaBHoBelLnBaHue: NHKybupyiTe obpasey, npu Temneparype 30-60°C B TeueHne 10-15
MMVHYT NPW NOCTOSSHHOM nepemMelumBaHmn.[5][11]

o OKCTpakuus: Beegute BosiokHo SPME (Hanpumep, 75 mkm Carboxen/PDMS wnun
DVB/CAR/PDMS) B razoByto hasy suana.[3][4] NpoBoguTe akcTpakuuio B TeyeHne 15-40
MUHYT NpKY TOW Xe Temnepartype v nepemewnsaHnn.[3][5]

e [lecopbuus: N3Bneknte BOIOKHO 1 HEMEL/IEHHO BBEAMUTE ero B MHXeKTop X, HarpeTblil oo
250-280°C, ansa TepMmnyeckoin gecopoummn aHasiMToB B TeyeHne 3-5 MUHYT.[11]

e Ycnosus MX-MC: AHanornyHbl yCnoBusiM A1 CTaTu4eckol razoBoii goasbi.

Busyanusayma paéoumx npoueccoB U IOrMyYecKnx
cBA3en
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Moanuck: Pabounii npolecc aHann3a oypaHa MeTooM CTaTUYecKkol ra3oBoli asbl.
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Mopgnuck: Pabounii npouecc aHannsa goypaHa metogom HS-SPME.
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Crarnueckasi rasosas (pasa (Static HS) HS-SPME

Click to download full resolution via product page

Mognuck: Kntouesble pasnnums mexay Static HS n HS-SPME ansa aHanmsa pypaHa.

OG6cyxaeHne n BbiBOAbl

Bbi6op mexay HS-SPME 1 ctatnyeckoi razoBor has3oin g1 aHanm3a dpypaHa BO MHOroM
3aBUCUT OT KOHKPETHbIX TPeboBaHWi NCCNeAoBaHUS, BKIOYAA OXMUAaeMble KOHLEeHTpaLmm
aHanuTa, C/IOKHOCTb MaTpuLibl U HEOBXOAMMYHO MPOMNYCKHYI CMOCOBHOCTb.

Crartunyeckas razoBasi pasa ABMS€TCA HaAeXHbIM 1 MPOCTbIM METOAOM, NOAXOAAWMM ANNA
06pasLoB C OTHOCUTE/IbHO BbICOKMM CoAepXXaHmeM pypaHa (Hanpumep, B kode).[9] Ero
rNaBHbIM MPENUMYLLECTBOM SBASIETCA NPOCTOTA U BbICOKAsA CTENEeHb aBTomMaTm3auun, 4To
Aenaet ero yao6HbIM A/ PYTUHHOIO KOHTPOA KavecTBa. OfHaKo ero 4yBCTBUTE/IbHOCTb
orpaHu4eHa, 1 OH 6osiee NoABEPXXEH MATPUUHBIM 3dddEKTaM, YUTO MOXET YCNIOXHUTL aHa/IM3 B
CNOXHbIX 0bpasuax, Takmx Kak AeTcKoe NuTaHue Uan MscHble NpoaykTbl.[8][17]
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HS-SPME, HanpoTuB, npegnaraeT 3HaunTenbHO 60/1ee BbICOKYH0 YyBCTBUTENIbHOCTb
6narogaps atany KOHUEHTPUPOBaHUA aHa/IMTOB Ha COpPOLIMOHHOM BOJIOKHE.[5][8] DTO aenaet
ero MeTofoM Bblbopa A1 aHasIM3a CNnefoBbiX KOIMYecTB (pypaHa, 0CO6eHHO B NpoAyKTax €
HU3KNM cofepXXaHnem 3Toro KoHTaMmmnHaHTa.[9] HS-SPME Takke nomoraeT MUHUMU3MPOBaTb
B/IMSIHME MaTpuLbl, MOCKOJSIbKY COPOEHT n3bmpartenbHo U3BNEKAET fieTyune coegmHenuns.[3] K
HefocTaTkaM MOXHO OTHECTU OrPaHNUYEHHbIV CPOK CIYXObl U XPYNKOCTb BOJIOKOH, @ Takke
noTeHumnasibHbIn 3dhheKT nepeHoca Mexay npobamu, 4To TpebyeT TwaTe/IbHON NPOMbIBKA
BOJ1OKHA.

B 3aknoueHune, o1a uccnepoBarenibCkix 3agad, Tpedyrowmnx MakCuMasibHO
YyBCTBUTENIbHOCTU N aHan3a criefoBbIX KOHLEHTpaumii oypaHa B C/I0XHbIX MaTpuuax, HS-
SPME faBnsaetca npeanoytuTe/ibHbIM MeTo4oM. A pyTUHHONO aHasin3sa o6pasLoB ¢
N3BECTHbIM M JOCTATOYHO BbICOKUM COAepXaHnem dpypaHa ctatnyeckasn rasosas pasa MOXeT
6bITb 60/1€€ NMPOCTbIM U 3KOHOMUYECKN 3GEKTUBHBIM PELLEHMEM.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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